Cas no 2168207-81-4 (4-(cyclohex-1-en-1-yl)-1-methylcyclohex-3-en-1-amine)

• Product Name: 4-(cyclohex-1-en-1-yl)-1-methylcyclohex-3-en-1-amine
• CAS No: 2168207-81-4
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 5902109
• PubChem ID: 165532862
• Update Time: 2025-06-13

4-(cyclohex-1-en-1-yl)-1-methylcyclohex-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(cyclohex-1-en-1-yl)-1-methylcyclohex-3-en-1-amine
• 2168207-81-4
• EN300-1587116

• Inchi： 1S/C13H21N/c1-13(14)9-7-12(8-10-13)11-5-3-2-4-6-11/h5,7H,2-4,6,8-10,14H2,1H3
• InChI Key： IKQSGSSTUYUKFV-UHFFFAOYSA-N
• SMILES： NC1(C)CC=C(C2=CCCCC2)CC1

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 4-(cyclohex-1-en-1-yl)-1-methylcyclohex-3-en-1-amine

Comprehensive Overview of 4-(cyclohex-1-en-1-yl)-1-methylcyclohex-3-en-1-amine (CAS No. 2168207-81-4)

The compound 4-(cyclohex-1-en-1-yl)-1-methylcyclohex-3-en-1-amine (CAS No. 2168207-81-4) is a structurally unique amine derivative that has garnered significant attention in recent years due to its potential applications in organic synthesis and material science. This molecule features a cyclohexene ring system coupled with an amine functional group, making it a versatile intermediate for the development of novel chemical entities. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for specialty chemicals and high-performance materials.

One of the key reasons for the rising interest in 4-(cyclohex-1-en-1-yl)-1-methylcyclohex-3-en-1-amine is its potential role in the synthesis of pharmaceutical intermediates. The compound's unique structure allows for selective modifications, enabling the creation of targeted molecules with specific biological activities. Recent studies have highlighted its utility in medicinal chemistry, particularly in the design of compounds with potential therapeutic effects. This aligns with the broader trend of drug discovery and precision medicine, where customized chemical scaffolds are essential for addressing complex diseases.

In addition to its pharmaceutical applications, 4-(cyclohex-1-en-1-yl)-1-methylcyclohex-3-en-1-amine has shown promise in the field of polymer chemistry. Its reactive amine group and unsaturated cyclohexene rings make it a candidate for cross-linking reactions, which are critical in the production of advanced polymers and composite materials. As industries shift toward sustainable and high-performance materials, this compound could play a pivotal role in developing next-generation eco-friendly polymers with enhanced mechanical and thermal properties.

The synthesis and characterization of 4-(cyclohex-1-en-1-yl)-1-methylcyclohex-3-en-1-amine have been subjects of ongoing research. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its molecular structure and confirm its purity. These analytical methods are essential for ensuring the compound's suitability for various applications, particularly in high-purity chemical production. The availability of detailed structural data also facilitates computational modeling, which is increasingly used to predict the compound's behavior in different chemical environments.

From a commercial perspective, the demand for 4-(cyclohex-1-en-1-yl)-1-methylcyclohex-3-en-1-amine is expected to grow, driven by its diverse applications and the expanding specialty chemicals market. Companies specializing in fine chemicals and custom synthesis are actively exploring scalable production methods to meet this demand. Furthermore, the compound's potential use in green chemistry initiatives aligns with global efforts to reduce environmental impact, making it a topic of interest for sustainable development advocates.

In conclusion, 4-(cyclohex-1-en-1-yl)-1-methylcyclohex-3-en-1-amine (CAS No. 2168207-81-4) represents a fascinating area of research with broad implications for multiple industries. Its unique chemical properties, combined with its potential applications in pharmaceuticals, materials science, and sustainable chemistry, make it a compound worth watching. As scientific advancements continue to unfold, this molecule may well become a cornerstone in the development of innovative solutions for some of today's most pressing challenges.